(+)-7-iso-Jasmonic acid (+)-7-iso-Jasmonic acid (±)-7-epi Jasmonic acid is the major metabolite of the 12-oxo phytodienoic acid pathway of the metabolism of 13(S)-hydroperoxy linolenic acid in plants. Initially synthesized as (+)-7-epi jasmonic acid, this more active and biologically relevant form of the hormone quickly epimerizes to the more stable isomer (−)-7-jasmonic acid. (±)-7-epi Jasmonic acid is a plant growth regulator that activates various signal transduction pathways with both growth promoting and inhibitory functions, perhaps in response to stress.
Brand Name: Vulcanchem
CAS No.: 62653-85-4
VCID: VC21238686
InChI: InChI=1S/C12H18O3/c1-2-3-4-5-10-9(8-12(14)15)6-7-11(10)13/h3-4,9-10H,2,5-8H2,1H3,(H,14,15)/b4-3-/t9-,10+/m1/s1
SMILES: CCC=CCC1C(CCC1=O)CC(=O)O
Molecular Formula: C12H18O3
Molecular Weight: 210.27 g/mol

(+)-7-iso-Jasmonic acid

CAS No.: 62653-85-4

Cat. No.: VC21238686

Molecular Formula: C12H18O3

Molecular Weight: 210.27 g/mol

* For research use only. Not for human or veterinary use.

(+)-7-iso-Jasmonic acid - 62653-85-4

Specification

Description (±)-7-epi Jasmonic acid is the major metabolite of the 12-oxo phytodienoic acid pathway of the metabolism of 13(S)-hydroperoxy linolenic acid in plants. Initially synthesized as (+)-7-epi jasmonic acid, this more active and biologically relevant form of the hormone quickly epimerizes to the more stable isomer (−)-7-jasmonic acid. (±)-7-epi Jasmonic acid is a plant growth regulator that activates various signal transduction pathways with both growth promoting and inhibitory functions, perhaps in response to stress.
CAS No. 62653-85-4
Molecular Formula C12H18O3
Molecular Weight 210.27 g/mol
IUPAC Name 2-[(1R,2S)-3-oxo-2-[(Z)-pent-2-enyl]cyclopentyl]acetic acid
Standard InChI InChI=1S/C12H18O3/c1-2-3-4-5-10-9(8-12(14)15)6-7-11(10)13/h3-4,9-10H,2,5-8H2,1H3,(H,14,15)/b4-3-/t9-,10+/m1/s1
Standard InChI Key ZNJFBWYDHIGLCU-QKMQQOOLSA-N
Isomeric SMILES CC/C=C\C[C@H]1[C@H](CCC1=O)CC(=O)O
SMILES CCC=CCC1C(CCC1=O)CC(=O)O
Canonical SMILES CCC=CCC1C(CCC1=O)CC(=O)O

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